Cas no 950477-78-8 ((S)-2-Methoxy-1-phenylethanamine hydrochloride)

• Product Name: (S)-2-Methoxy-1-phenylethanamine hydrochloride
• CAS No: 950477-78-8
• MF: C₉H₁₄ClNO
• MW: 187.6666
• CID: 5087038
• PubChem ID: 70182818
• Update Time: 2024-10-25

(S)-2-Methoxy-1-phenylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methoxy-1-phenylethanamine hydrochloride
• WS-00055
• SCHEMBL7757109
• 950477-78-8
• (S)-2-Methoxy-1-phenylethan-1-amineHCl
• EN300-7858711
• F70605
• (1S)-2-methoxy-1-phenylethan-1-amine hydrochloride
• (S)-2-methoxy-1-phenylethan-1-amineHYDROCHLORIDE
• (1S)-2-methoxy-1-phenylethanamine;hydrochloride
• (1S)-2-methoxy-1-phenylethanamine hydrochloride

• Inchi： 1S/C9H13NO.ClH/c1-11-7-9(10)8-5-3-2-4-6-8;/h2-6,9H,7,10H2,1H3;1H/t9-;/m1./s1
• InChI Key： DLMKXYXAHHMDJR-SBSPUUFOSA-N
• SMILES： Cl[H].O(C([H])([H])[H])C([H])([H])[C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines